![molecular formula C15H18BrNO3S2 B2841676 5-bromo-N-(5-hydroxy-3-phenylpentyl)thiophene-2-sulfonamide CAS No. 1795484-09-1](/img/structure/B2841676.png)
5-bromo-N-(5-hydroxy-3-phenylpentyl)thiophene-2-sulfonamide
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Overview
Description
“5-bromo-N-(5-hydroxy-3-phenylpentyl)thiophene-2-sulfonamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with one sulfur atom . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Synthesis Analysis
While the specific synthesis process for this compound is not available, thiophene derivatives can be synthesized through various methods. For example, the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis are typical and significant synthetic methods to thiophene derivatives .Chemical Reactions Analysis
Thiophene derivatives can undergo a variety of chemical reactions. For example, they can be functionalized through oxidations, aminations, halogenations, and C–C bond formations .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Thiophene derivatives are generally stable and have been used in various applications due to their unique properties .Scientific Research Applications
Synthesis and Chemical Properties
Thiophene sulfonamide derivatives, including those similar to 5-bromo-N-(5-hydroxy-3-phenylpentyl)thiophene-2-sulfonamide, have been synthesized using different approaches. A notable method involves the Suzuki–Miyaura cross-coupling reactions, facilitating the creation of a range of thiophene sulfonamide derivatives. These compounds exhibit significant urease inhibition and hemolytic activities, with the electronic effects of various functional groups on the aromatic ring playing a crucial role in their activity. Furthermore, their antibacterial properties have been investigated, showcasing their potential as antimicrobial agents (Noreen et al., 2017).
Biological Applications
The synthesis of thiophene derivatives and their transition metal complexes has been explored for their potential biological applications. These derivatives demonstrate moderate to significant antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial agents (Chohan & Shad, 2011). Additionally, the partitioning of structurally related thiophene derivatives between solvent and micellar media has been studied, providing insights into their solubilization properties and interactions with surfactants, which could be crucial for their application in drug delivery systems (Saeed et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-bromo-N-(5-hydroxy-3-phenylpentyl)thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18BrNO3S2/c16-14-6-7-15(21-14)22(19,20)17-10-8-13(9-11-18)12-4-2-1-3-5-12/h1-7,13,17-18H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUUBQXVLQDLFDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCNS(=O)(=O)C2=CC=C(S2)Br)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18BrNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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